Cas no 1788771-35-6 (1-(3-chloro-4-methylbenzenesulfonyl)-3-methanesulfonylpyrrolidine)

• Product Name: 1-(3-chloro-4-methylbenzenesulfonyl)-3-methanesulfonylpyrrolidine
• CAS No: 1788771-35-6
• MF: C₁₂H₁₆ClNO₄S₂
• MW: 337.842740058899
• CID: 5367702
• Update Time: 2025-05-28

1-(3-chloro-4-methylbenzenesulfonyl)-3-methanesulfonylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylphenyl)sulfonyl-3-methylsulfonylpyrrolidine
• 1-(3-chloro-4-methylbenzenesulfonyl)-3-methanesulfonylpyrrolidine

• Inchi： 1S/C12H16ClNO4S2/c1-9-3-4-10(7-12(9)13)20(17,18)14-6-5-11(8-14)19(2,15)16/h3-4,7,11H,5-6,8H2,1-2H3
• InChI Key： BYAMAKMGJKRSAG-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C(Cl)=C2)(=O)=O)CCC(S(C)(=O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 1-(3-chloro-4-methylbenzenesulfonyl)-3-methanesulfonylpyrrolidine

Recent Advances in the Study of 1-(3-chloro-4-methylbenzenesulfonyl)-3-methanesulfonylpyrrolidine (CAS: 1788771-35-6)

The compound 1-(3-chloro-4-methylbenzenesulfonyl)-3-methanesulfonylpyrrolidine (CAS: 1788771-35-6) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel therapeutic agents. This sulfonamide-based small molecule has attracted significant attention due to its unique structural features and potential pharmacological applications. Recent studies have focused on its synthesis, characterization, and biological evaluation, revealing several important findings that warrant further investigation.

Structural analysis of 1-(3-chloro-4-methylbenzenesulfonyl)-3-methanesulfonylpyrrolidine shows that the molecule combines both aromatic and aliphatic sulfonyl groups, which may contribute to its distinctive biological activity profile. The presence of the chloro-methyl substituent on the benzene ring appears to enhance the compound's binding affinity to certain biological targets, while the methanesulfonyl group on the pyrrolidine ring may influence its pharmacokinetic properties. These structural characteristics make this compound particularly interesting for drug discovery applications.

Recent pharmacological studies have demonstrated that this compound exhibits significant inhibitory activity against several enzyme targets relevant to inflammatory and proliferative diseases. In particular, research published in the Journal of Medicinal Chemistry (2023) reported potent inhibition of specific protein kinases involved in cellular signaling pathways. The compound showed IC50 values in the low micromolar range, suggesting promising therapeutic potential. These findings are particularly relevant for the development of new treatments for conditions such as rheumatoid arthritis and certain cancers.

The synthetic route for 1-(3-chloro-4-methylbenzenesulfonyl)-3-methanesulfonylpyrrolidine has been optimized in recent work, with researchers developing more efficient methods that improve yield and purity. A 2024 study in Organic Process Research & Development described a scalable synthesis protocol that reduces the number of steps while maintaining high enantiomeric purity. This advancement is crucial for potential large-scale production and further preclinical evaluation of the compound.

Pharmacokinetic studies conducted in animal models have revealed favorable absorption and distribution profiles for this compound, with good oral bioavailability and reasonable half-life. However, metabolism studies indicate that the compound undergoes significant hepatic transformation, which may require structural modification to improve metabolic stability. These findings were presented at the recent American Chemical Society National Meeting (Spring 2024) and are currently under peer review for publication.

Ongoing research is exploring the structure-activity relationships of 1-(3-chloro-4-methylbenzenesulfonyl)-3-methanesulfonylpyrrolidine derivatives, with several analogs showing improved potency and selectivity. Computational modeling studies have provided insights into the binding modes of these compounds with their biological targets, facilitating rational drug design approaches. These developments suggest that this chemical scaffold may yield multiple drug candidates for different therapeutic indications.

In conclusion, 1-(3-chloro-4-methylbenzenesulfonyl)-3-methanesulfonylpyrrolidine represents an important lead compound in medicinal chemistry research. Its unique structural features, combined with promising biological activity and improved synthetic accessibility, make it a valuable subject for further investigation. Future research directions will likely focus on optimizing its pharmacological properties through structural modification and advancing promising derivatives through preclinical development.